2-cyclobutyl-N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-cyclobutyl-N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C19H22N2O3/c22-12-19(14-7-2-1-3-8-14)9-15(10-19)20-17(23)16-11-24-18(21-16)13-5-4-6-13/h1-3,7-8,11,13,15,22H,4-6,9-10,12H2,(H,20,23)
• InChI Key: AXBFTPBLUKXHJX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NC(=CO2)C(=O)NC3CC(C3)(CO)C4=CC=CC=C4
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

2-cyclobutyl-N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-1,3-oxazole-4-carboxamide, also known as CB-1 receptor antagonist, is a chemical compound that has been extensively studied for its potential therapeutic applications in various medical conditions.

Scientific Research Applications

2-cyclobutyl-N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-1,3-oxazole-4-carboxamide receptor antagonist has been extensively studied for its potential therapeutic applications in various medical conditions such as obesity, diabetes, and addiction. It works by blocking the this compound receptors in the brain, which are responsible for regulating appetite, metabolism, and reward pathways. By blocking these receptors, this compound receptor antagonist can reduce food intake, increase energy expenditure, and decrease the reinforcing effects of drugs of abuse.

Mechanism of Action

2-cyclobutyl-N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-1,3-oxazole-4-carboxamide receptor antagonist works by blocking the activity of the this compound receptors in the brain. These receptors are primarily located in the hypothalamus, which is responsible for regulating appetite and metabolism. By blocking these receptors, this compound receptor antagonist can reduce food intake and increase energy expenditure. It also blocks the reinforcing effects of drugs of abuse by reducing the release of dopamine in the brain.
Biochemical and Physiological Effects:
This compound receptor antagonist has been shown to have several biochemical and physiological effects. It can reduce food intake, increase energy expenditure, and improve glucose metabolism. It also reduces the reinforcing effects of drugs of abuse by reducing the release of dopamine in the brain. However, this compound receptor antagonist can also have some adverse effects such as nausea, vomiting, and diarrhea.

Advantages and Limitations for Lab Experiments

2-cyclobutyl-N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-1,3-oxazole-4-carboxamide receptor antagonist has several advantages for lab experiments. It can be used to study the role of this compound receptors in various medical conditions such as obesity, diabetes, and addiction. It can also be used to develop new drugs that target the this compound receptors. However, this compound receptor antagonist also has some limitations for lab experiments. It can be difficult to synthesize and purify, and it can have some adverse effects on animal models.

Future Directions

There are several future directions for 2-cyclobutyl-N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-1,3-oxazole-4-carboxamide receptor antagonist research. One direction is to develop new drugs that target the this compound receptors with fewer adverse effects. Another direction is to study the role of this compound receptors in other medical conditions such as anxiety and depression. Additionally, more research is needed to understand the long-term effects of this compound receptor antagonist on human health. Finally, more studies are needed to explore the potential of this compound receptor antagonist as a treatment for obesity, diabetes, and addiction.
Conclusion:
In conclusion, this compound receptor antagonist is a chemical compound that has been extensively studied for its potential therapeutic applications in various medical conditions. It works by blocking the this compound receptors in the brain, which are responsible for regulating appetite, metabolism, and reward pathways. This compound receptor antagonist has several advantages for lab experiments, but it also has some limitations. There are several future directions for this compound receptor antagonist research, and more studies are needed to explore its potential as a treatment for obesity, diabetes, and addiction.

Synthesis Methods

The synthesis of 2-cyclobutyl-N-[3-(hydroxymethyl)-3-phenylcyclobutyl]-1,3-oxazole-4-carboxamide receptor antagonist involves a series of chemical reactions that require specialized equipment and expertise. The most common method of synthesis involves the condensation of 3-(hydroxymethyl)-3-phenylcyclobutanone with 2-cyclobutyl-1,3-oxazole-4-carboxylic acid chloride in the presence of a base catalyst. The resulting product is then purified using chromatography techniques to obtain the final product.